3-(5,6-Dimethyl-1H-benzimidazol-1-yl)-N'-hydroxypropanimidamide

Specification

• Molecular Formula: C12H16N4O
• Molecular Weight: 232.28 g/mol
• IUPAC Name: 3-(5,6-dimethylbenzimidazol-1-yl)-N'-hydroxypropanimidamide
• Standard InChI: InChI=1S/C12H16N4O/c1-8-5-10-11(6-9(8)2)16(7-14-10)4-3-12(13)15-17/h5-7,17H,3-4H2,1-2H3,(H2,13,15)
• Standard InChI Key: UCEFLFSRMNCRSL-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC2=C(C=C1C)N(C=N2)CC/C(=N\O)/N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)CCC(=NO)N

Introduction

Potential Applications

While specific applications of 3-(5,6-Dimethyl-1H-benzimidazol-1-yl)-N'-hydroxypropanimidamide are not well-documented, compounds with similar structures have been explored in various fields:

• Proteomics Research: It is marketed as a specialty product for proteomics research, suggesting potential use in protein analysis or modification studies.

• Pharmaceuticals: Benzimidazole derivatives have been investigated for their biological activities, including anticancer and anti-inflammatory properties.

Related Benzimidazole Derivatives

• (5,6-Dimethyl-1H-benzimidazol-1-YL)acetonitrile: This compound, with a similar benzimidazole core, has a molecular weight of 185.22 g/mol and is used in various chemical syntheses.

• 1H-benzo[d]imidazole-(halogenated) Benzylidenebenzohydrazide Hybrids: These compounds have shown promise as multi-kinase inhibitors, highlighting the potential of benzimidazole derivatives in cancer therapy.

Biological Activities

• Anti-inflammatory and Anticancer Activities: Some benzimidazole derivatives have demonstrated anti-inflammatory and anticancer properties, making them candidates for further pharmaceutical development.

• RXRα Antagonists: Other related compounds have been studied as retinoid X receptor alpha (RXRα) antagonists, which could have implications for cancer treatment.

Data Table: Comparison of Related Benzimidazole Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
(5,6-Dimethyl-1H-benzimidazol-1-YL)acetonitrile	C11H11N3	185.22 g/mol	Chemical Syntheses
1H-benzo[d]imidazole-(halogenated) Benzylidenebenzohydrazide Hybrids	Variable	Not Specified	Multi-Kinase Inhibitors
3-(5,6-Dimethyl-1H-benzimidazol-1-yl)-N'-hydroxypropanimidamide	Not Specified	Not Available	Proteomics Research